Cas no 2248385-96-6 (Methyl 3-(difluoromethoxy)-2-formylbenzoate)

Methyl 3-(difluoromethoxy)-2-formylbenzoate is a fluorinated aromatic ester with a difluoromethoxy and formyl functional group at the 3- and 2-positions, respectively. This compound is of interest in synthetic organic chemistry due to its versatility as an intermediate in pharmaceutical and agrochemical applications. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the formyl moiety offers reactivity for further derivatization, such as condensation or reduction reactions. Its ester functionality also allows for hydrolysis or transesterification, broadening its utility in multi-step synthesis. The compound is typically handled under controlled conditions due to its reactive aldehyde group. Suitable for research-scale applications, it serves as a valuable building block in the development of bioactive molecules.
Methyl 3-(difluoromethoxy)-2-formylbenzoate structure
2248385-96-6 structure
Product Name:Methyl 3-(difluoromethoxy)-2-formylbenzoate
CAS No:2248385-96-6
MF:C10H8F2O4
MW:230.164930343628
CID:6318527
PubChem ID:137940182
Update Time:2025-10-28

Methyl 3-(difluoromethoxy)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • 2248385-96-6
    • EN300-6509123
    • Methyl 3-(difluoromethoxy)-2-formylbenzoate
    • Inchi: 1S/C10H8F2O4/c1-15-9(14)6-3-2-4-8(7(6)5-13)16-10(11)12/h2-5,10H,1H3
    • InChI Key: NHZYDKOUKDHDKP-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(C(=O)OC)=C1C=O)F

Computed Properties

  • Exact Mass: 230.03906506g/mol
  • Monoisotopic Mass: 230.03906506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6Ų

Methyl 3-(difluoromethoxy)-2-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6509123-0.05g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
0.05g
$624.0 2025-03-14
Enamine
EN300-6509123-0.1g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
0.1g
$653.0 2025-03-14
Enamine
EN300-6509123-0.25g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
0.25g
$683.0 2025-03-14
Enamine
EN300-6509123-0.5g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
0.5g
$713.0 2025-03-14
Enamine
EN300-6509123-1.0g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
1.0g
$743.0 2025-03-14
Enamine
EN300-6509123-2.5g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
2.5g
$1454.0 2025-03-14
Enamine
EN300-6509123-5.0g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
5.0g
$2152.0 2025-03-14
Enamine
EN300-6509123-10.0g
methyl 3-(difluoromethoxy)-2-formylbenzoate
2248385-96-6 95.0%
10.0g
$3191.0 2025-03-14

Additional information on Methyl 3-(difluoromethoxy)-2-formylbenzoate

Methyl 3-(difluoromethoxy)-2-formylbenzoate (CAS No. 2248385-96-6): A Comprehensive Overview

Methyl 3-(difluoromethoxy)-2-formylbenzoate, identified by the CAS registry number 2248385-96-6, is a chemically synthesized compound that has garnered attention in various scientific domains. This compound, with its unique structural features, has been explored for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in drug design and development, particularly in the context of targeting specific biological pathways.

The molecular structure of Methyl 3-(difluoromethoxy)-2-formylbenzoate comprises a benzoate moiety substituted with a difluoromethoxy group at the third position and a formyl group at the second position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. Researchers have leveraged these properties to investigate its interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Methyl 3-(difluoromethoxy)-2-formylbenzoate. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have been instrumental in designing more efficient synthetic routes for this compound, reducing production costs and enhancing scalability.

In the field of pharmacology, Methyl 3-(difluoromethoxy)-2-formylbenzoate has been evaluated for its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key enzymes involved in metabolic disorders, offering promising avenues for therapeutic intervention. Additionally, its bioavailability and pharmacokinetic profile have been assessed in animal models, providing valuable data for translational research.

The synthesis of Methyl 3-(difluoromethoxy)-2-formylbenzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent methylation. Recent optimizations of these reaction conditions have significantly improved yield and purity, making large-scale production more feasible. The compound's stability under various storage conditions has also been thoroughly investigated, ensuring its suitability for long-term use in research and industrial applications.

In environmental science, the degradation pathways of Methyl 3-(difluoromethoxy)-2-formylbenzoate have been studied to assess its environmental impact. Biodegradation studies indicate that it undergoes microbial transformation under aerobic conditions, reducing its persistence in natural ecosystems. These findings are crucial for regulatory assessments and sustainable chemical management practices.

Moreover, the application of green chemistry principles has led to the development of eco-friendly synthesis methods for Methyl 3-(difluoromethoxy)-2-formylbenzoate. By utilizing renewable feedstocks and catalytic processes, researchers have minimized waste generation and energy consumption during production. Such approaches align with global efforts to promote sustainable chemical manufacturing.

In conclusion, Methyl 3-(difluoromethoxy)-2-formylbenzoate (CAS No. 2248385-96-6) stands as a significant compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application studies, underscores its potential as a valuable tool in modern chemistry and biology.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.